Cas no 92412-67-4 (1-ISOTHIOCYANATO-4-(TRANS-4-PROPYL-)

• Product Name: 1-ISOTHIOCYANATO-4-(TRANS-4-PROPYL-
• CAS No: 92412-67-4
• MF: C₁₆H₂₁NS
• MW: 259.409642934799
• CID: 998464
• PubChem ID: 595323
• Update Time: 2025-04-20

1-ISOTHIOCYANATO-4-(TRANS-4-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 1-isothiocyanato-4-(4-propylcyclohexyl)benzene
• 4-(trans-4'-Propylcyclohexyl)isothiocyanatobenzene
• 4-(trans-4'-n-Propylcyclohexyl)-1-isothiocyanatobenzene
• IPCQSBSEIBDYIY-HDJSIYSDSA-N
• 1-(trans-4-propylcyclohexyl)-4-isothiocyanatobenzene
• SCHEMBL3791147
• 1-Isothiocyanato-4-(trans-4-propylcyclohexyl)benzene
• SCHEMBL1457321
• DTXSID70344241
• 1-Isothiocyanato-4-(4-propylcyclohexyl)benzene #
• 1-Isothiocyanato-4-(trans-4-propyl-cyclohexyl)benzene
• AKOS015889318
• 92412-67-4
• Rel-1-isothiocyanato-4-((1s,4r)-4-propylcyclohexyl)benzene
• IPCQSBSEIBDYIY-UHFFFAOYSA-N
• DB-097958
• 1-ISOTHIOCYANATO-4-(TRANS-4-PROPYL-

• Inchi： 1S/C16H21NS/c1-2-3-13-4-6-14(7-5-13)15-8-10-16(11-9-15)17-12-18/h8-11,13-14H,2-7H2,1H3
• InChI Key： IPCQSBSEIBDYIY-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

• Exact Mass: 259.13900
• Monoisotopic Mass: 259.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41-44 °C(lit.)
• Boiling Point: 376.8°C at 760 mmHg
• Flash Point: 113 °C
• Refractive Index: 1.576
• Solubility: Insuluble (2.0E-4 g/L) (25 ºC),
• PSA: 44.45000
• LogP: 5.49480

1-ISOTHIOCYANATO-4-(TRANS-4-PROPYL- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38